N-(2-(3-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1H-indol-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[3-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanylindol-1-yl]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C24H20F3N3O2S2/c25-24(26,27)16-5-3-6-17(13-16)29-22(31)15-34-21-14-30(19-8-2-1-7-18(19)21)11-10-28-23(32)20-9-4-12-33-20/h1-9,12-14H,10-11,15H2,(H,28,32)(H,29,31)
• InChI Key: RLZRFNDWBVBXJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CCNC(=O)C3=CC=CS3)SCC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C24H20F3N3O2S2
• Molecular Weight: 503.6 g/mol

Description

N-(2-(3-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1H-indol-1-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C24H20F3N3O2S2 and its molecular weight is 503.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The scientific exploration of N-(2-(3-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1H-indol-1-yl)ethyl)thiophene-2-carboxamide primarily focuses on its synthesis and chemical properties. Research includes the synthesis of thiophene derivatives using various chemical reactions, such as the Gewald reaction, which is pivotal for constructing thiophene-based compounds with potential bioactive properties. These synthesized compounds have been explored for various applications, including antimicrobial and antibacterial activities, showcasing their relevance in developing new therapeutic agents (Abaee & Cheraghi, 2013; Ahmed, 2007).

Biological Activities and Applications

The biological activities of thiophene derivatives have been a significant focus, with studies on their potential as antimicrobial, antibacterial, and anti-inflammatory agents. This includes research on the synthesis of thiophene-carboxamide derivatives and their evaluation for antimicrobial activity, which highlights the potential of these compounds in medical applications (Abaee & Cheraghi, 2013; Ahmed, 2007).

Anticancer Potential

Further research has delved into the anticancer potential of thiophene derivatives, studying their inhibitory effects on various cancer cell lines. This research avenue is crucial for the development of novel anticancer therapeutics, demonstrating the diverse applications of thiophene-based compounds in treating cancer (Abaee & Cheraghi, 2013).

Mechanism of Action

Mode of Action

The presence of a trifluoromethylphenylamino group suggests potential interactions with protein targets via hydrogen bonding or hydrophobic interactions .

Pharmacokinetics

Predictive models suggest the compound may have good oral bioavailability due to its molecular weight and the presence of potential hydrogen bond donors and acceptors .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given the compound’s structure, it may interact with various cellular targets, leading to a range of potential effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. Without specific information on the compound’s targets and mode of action, it’s difficult to predict how these factors might impact the compound’s activity .